Stereochemical aspects of the enantioselective hydrogenation of 2-pyrones
New Journal of Chemistry Pub Date: DOI: 10.1039/A804746D
Abstract
The highly enantioselective (86–98% ee) hydrogenation of 2-pyrones, using cationic ruthenium catalysts containing the (6,6′-dimethoxybiphenyl-2,2′-diyl)bis[3,5-di(tert-butyl)phenylphosphine] ligand, takes place either regioselectively at the 5,6 position or involves both double bonds in the ring, depending on the substitution pattern. Both steps show a syn stereochemistry. The diastereoselectivity of the double hydrogenation is high (cis:trans![[gt-or-equal]](http://scimg.chem960.com/usr/1/A804746D.jpg)
90:10). The second hydrogenation step shows kinetic resolution; however, when either enantiomeric catalyst was used essentially no double asymmetric induction effect was observed. The diastereoselectivity can be substantially reversed (cis:trans≈12:88) when the alternative enantiomer of the diphosphine ligand is used for the second step.
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Journal Name：New Journal of Chemistry
Research Products
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1,2-thiazole-5-carboxylic acid
CAS no.: 10271-85-9
